Cas no 61982-84-1 (Naphthalene, 4-chloro-1-methoxy-5-phenyl-)

Naphthalene, 4-chloro-1-methoxy-5-phenyl- structure
61982-84-1 structure
Product Name:Naphthalene, 4-chloro-1-methoxy-5-phenyl-
CAS No:61982-84-1
MF:C17H13ClO
MW:268.737523794174
CID:461647
PubChem ID:12336378
Update Time:2025-04-19

Naphthalene, 4-chloro-1-methoxy-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 4-chloro-1-methoxy-5-phenyl-
    • 4-chloro-1-methoxy-5-phenylnaphthalene
    • 61982-84-1
    • DTXSID20491395
    • Inchi: 1S/C17H13ClO/c1-19-16-11-10-15(18)17-13(8-5-9-14(16)17)12-6-3-2-4-7-12/h2-11H,1H3
    • InChI Key: QNVMXZOGMCFWSO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C2C=CC=C(C3C=CC=CC=3)C2=1)OC

Computed Properties

  • Exact Mass: 268.06559
  • Monoisotopic Mass: 268.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

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